Cas no 2229279-61-0 (2,2-difluoro-1-(fluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(fluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 2229279-61-0
• MF: C₅H₅F₃O₂
• MW: 154.087212324142
• CID: 6056479
• PubChem ID: 146109768
• Update Time: 2025-06-08

2,2-difluoro-1-(fluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,2-difluoro-1-(fluoromethyl)-
• 2,2-difluoro-1-(fluoromethyl)cyclopropane-1-carboxylic acid
• 2229279-61-0
• EN300-1946373

• Inchi： 1S/C5H5F3O2/c6-2-4(3(9)10)1-5(4,7)8/h1-2H2,(H,9,10)
• InChI Key： SCQYNKBLBBBADU-UHFFFAOYSA-N
• SMILES： C1(CF)(C(O)=O)CC1(F)F

Computed Properties

• Exact Mass: 154.02416388g/mol
• Monoisotopic Mass: 154.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 205.6±40.0 °C(Predicted)
• pka: 2.74±0.50(Predicted)

Additional information on 2,2-difluoro-1-(fluoromethyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-Difluoro-1-(fluoromethyl)cyclopropane-1-carboxylic Acid (CAS No. 2229279-61-0)

2,2-Difluoro-1-(fluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 2229279-61-0) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a difluorinated cyclopropane ring and a fluoromethyl group, contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its role in developing bioactive molecules and advanced materials.

The compound's CAS number 2229279-61-0 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This versatility aligns with current trends in green chemistry and sustainable synthesis, where efficient and environmentally friendly processes are prioritized.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-1-(fluoromethyl)cyclopropane-1-carboxylic acid has surged, driven by their applications in drug discovery and crop protection. Fluorine's ability to enhance metabolic stability and bioavailability makes this compound a key player in designing next-generation pharmaceuticals. Additionally, its potential use in material science, such as polymer modification, has attracted attention from researchers exploring high-performance materials.

From a synthetic perspective, the compound's cyclopropane core offers steric and electronic advantages, facilitating selective reactions. This aligns with the growing focus on precision chemistry and catalysis, where control over molecular architecture is paramount. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structure, ensuring compliance with industry standards.

As the scientific community explores novel fluorinated building blocks, 2,2-difluoro-1-(fluoromethyl)cyclopropane-1-carboxylic acid stands out for its balance of reactivity and stability. Its compatibility with flow chemistry and continuous manufacturing further enhances its appeal in modern industrial applications. With ongoing advancements in cheminformatics and computational modeling, this compound is poised to play a pivotal role in future innovations.

In summary, 2,2-difluoro-1-(fluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 2229279-61-0) represents a versatile and strategically important chemical entity. Its applications span life sciences, agriculture, and advanced materials, reflecting the broader shift toward fluorine-based technologies. As research continues to uncover its full potential, this compound is expected to remain at the forefront of chemical innovation.